Cas no 221525-53-7 (2-Thienyl, 5-formyl-)

2-Thienyl, 5-formyl- structure

Product Name:2-Thienyl, 5-formyl-

CAS No:221525-53-7

Molecular Formula:C₅H₄OS

Molecular Weight:112.14966

CID:1411584

2-Thienyl, 5-formyl- Properties

Names and Identifiers

- 2-Thienyl, 5-formyl-

Computed Properties

Exact Mass: 110.99
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 110.99
Heavy Atom Count: 7
Complexity: 72.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 45.3A^2

2-Thienyl, 5-formyl- Related Literature

1. Modified carbothermal reduction for the synthesis of ultrafine particle tungsten compounds dispersed in a microporous carbon matrix

J. Mater. Chem., 1996,6, 1241-1243
2. Crystallographic observation of an olefin photodimerization reaction that takes place via thermal molecular tumbling within a self-assembled host†

Kanji Takaoka,Masaki Kawano,Tomoji Ozeki,Makoto Fujita Chem. Commun., 2006, 1625-1627
3. Ni3S2 anchored to N/S co-doped reduced graphene oxide with highly pleated structure as a sulfur host for lithium–sulfur batteries†

Daying Guo,Zihe Zhang,Bin Xi,Zhisheng Yu,Zhen Zhou,Xi'an Chen J. Mater. Chem. A, 2020,8, 3834-3844
4. Tetrakis(cyclopentamethylenedithiocarbamate-S,S ′)technetium(v) bromide, an unusual eight-coordinate complex of technetium(v)

Chem. Commun., 1997, 585-586
5. Highly efficient and concise synthesis of both antipodes of SB204900, clausenamide, neoclausenamide, homoclausenamide and ζ-clausenamide. Implication of biosynthetic pathways of clausena alkaloids†

Luo Yang,De-Xian Wang,Qi-Yu Zheng,Jie Pan,Zhi-Tang Huang,Mei-Xiang Wang Org. Biomol. Chem., 2009,7, 2628-2634
6. Ab initio study of lithium intercalation into a graphite nanoparticle†

Victor Milman,Felix Hanke Mater. Adv., 2022,3, 8469-8484
7. Mechanistic insights into CO2 conversion to CO using cyano manganese complexes†

Kailyn Y. Cohen,Delaan G. Nedd,Rebecca Evans,Andrew B. Bocarsly Dalton Trans., 2023,52, 7524-7537
8. Structures, spectroscopic properties and redox potentials of quaterpyridyl Ru(ii) photosensitizer and its derivatives for solar energy cell: a density functional study†

Qing-Jiang Pan,Yuan-Ru Guo,Li Li,Samuel O. Odoh,Hong-Gang Fu,Hong-Xing Zhang Phys. Chem. Chem. Phys., 2011,13, 14481-14489
9. Assessing the reactivity of sodium alkyl-magnesiates towards quinoxaline: single electron transfer (SET) vs. nucleophilic alkylation processes†

Zoe Livingstone,Alberto Hernán-Gómez,Sharon E. Baillie,David R. Armstrong,Luca M. Carrella,William Clegg,Ross W. Harrington,Alan R. Kennedy,Eva Rentschler,Eva Hevia Dalton Trans., 2016,45, 6175-6182
10. Back cover

Food Funct., 2013,4, 1553-1554

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